N-(tert-butyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide
Overview
Description
The compound “N-(tert-butyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide” is a complex organic molecule. It contains a phthalazine ring, which is a bicyclic compound consisting of two fused benzene and pyridazine rings. It also has a tert-butyl group attached to the nitrogen atom and a carboxamide group attached to the phthalazine ring .
Scientific Research Applications
N-(tert-butyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide has been extensively studied for its potential applications in various fields. This compound has shown promising results in the treatment of cardiovascular diseases, pulmonary hypertension, and erectile dysfunction. It has also been investigated for its potential use in cancer therapy, as it has been found to inhibit the growth of cancer cells. Moreover, this compound has been studied for its anti-inflammatory and neuroprotective effects.
Mechanism of Action
Target of Action
Compounds with a similar structure, such as tert-butyl groups, have been found to interact with various enzymes like cytochrome p450
Mode of Action
It’s known that tert-butyl groups can undergo various chemical reactions, including nucleophilic substitution and elimination reactions . These reactions could potentially lead to changes in the target molecules, affecting their function.
Biochemical Pathways
Compounds containing tert-butyl groups have been associated with the modulation of glucocorticosteroids levels, which play a crucial role in the differentiation and proliferation of neoplastic cells .
Pharmacokinetics
It’s known that tert-butyl groups in drugs can be metabolized by various cytochrome p450 enzymes . This could potentially influence the bioavailability of the compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(tert-butyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide in lab experiments is its potency and selectivity as an sGC inhibitor. This compound can be used to study the role of sGC in various physiological processes and can help in the development of new therapies for various diseases. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored in lab experiments.
Future Directions
There are several future directions for the study of N-(tert-butyl)-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide. One direction is to further investigate its potential use in cancer therapy and to study its mechanism of action in inhibiting the growth of cancer cells. Another direction is to explore its potential use in the treatment of cardiovascular diseases and pulmonary hypertension. Moreover, the development of new sGC inhibitors based on the structure of this compound could lead to the development of new therapies for various diseases.
properties
IUPAC Name |
N-tert-butyl-3-methyl-4-oxophthalazine-1-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-14(2,3)15-12(18)11-9-7-5-6-8-10(9)13(19)17(4)16-11/h5-8H,1-4H3,(H,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSWBOZAHTZXXHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=NN(C(=O)C2=CC=CC=C21)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.